2-(3-Bromo-5-methylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid

• IUPAC Name: 2-(3-bromo-5-methylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C14H18BrNO4/c1-8-5-9(7-10(15)6-8)11(12(17)18)16-13(19)20-14(2,3)4/h5-7,11H,1-4H3,(H,16,19)(H,17,18)
• InChI Key: KOKVNGYYOYGNSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Br)C(C(=O)O)NC(=O)OC(C)(C)C
• Molecular Formula: C14H18BrNO4
• Molecular Weight: 344.20 g/mol

Description

2-(3-Bromo-5-methylphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid, also known as BMAA, is a non-proteinogenic amino acid that has been linked to neurodegenerative diseases such as Alzheimer's and Parkinson's. BMAA is produced by cyanobacteria, which are commonly found in freshwater and marine environments. The purpose of

Scientific Research Applications

Organic Synthesis and Chemical Characterization

One significant area of application involves the synthesis of novel compounds and the study of their properties. For instance, research on phenylacetic acid derivatives has led to the discovery of compounds lacking antimicrobial and antioxidant activity, but with isolated compounds showing inhibitory effects on various bacterial strains, illustrating the compound's potential in developing new antibacterial agents (Varma et al., 2006). Additionally, studies on arylalkanol radical cations have contributed to understanding the mechanisms of carbon-carbon and carbon-hydrogen bond cleavage, highlighting the role of alpha- and beta-OH groups in these processes (Baciocchi et al., 1996).

Pharmacological Research

In pharmacology, derivatives of phenylacetic acid have been explored for their antimicrobial activities. For example, the synthesis of triazoles and thiadiazoles bearing the imidazo[2,1-b]thiazole moiety from 3-acetic acid hydrazide has shown promising antimicrobial activities, demonstrating the compound's applicability in developing new antimicrobial agents (Güzeldemirci & Küçükbasmacı, 2010).

Materials Science and Polymer Chemistry

The compound's applications extend to materials science, particularly in the synthesis of novel polyamides. Research has shown that novel aromatic diacid monomers can be synthesized, leading to the production of optically active polyamides with potential applications in various industries (Mallakpour & Taghavi, 2008). Furthermore, the safe generation and synthetic utilization of hydrazoic acid in continuous flow reactors have been demonstrated, offering a reliable method for synthesizing tetrazoles and azido-carboxamides, with implications for pharmaceutical manufacturing and materials science (Gutmann et al., 2012).